Cas no 175278-07-6 (2-(Trifluoromethoxy)benzyl alcohol)

• Product Name: 2-(Trifluoromethoxy)benzyl alcohol
• CAS No: 175278-07-6
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD00153285
• CID: 66017
• PubChem ID: 2777245
• Update Time: 2025-05-24

2-(Trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethoxy)phenyl)methanol
• 2-(Trifluoromethoxy)benzyl Alcohol
• 2-(trifluoromethoxy)Benzenemethanol
• [2-(trifluoromethoxy)phenyl]methanol
• RARECHEM AL BD 0282
• 2-(Trifluoromethoxy)benzylalcohol97%
• 2-(Trifluoromethoxy)benzyl alcohol 97%
• 2-(Trifluoromethoxy)benzylalcohol
• Benzenemethanol, 2-(trifluoromethoxy)-
• 2-trifluoromethoxybenzyl alcohol
• [2-(trifluoromethoxy)phenyl]methan-1-ol
• PubChem2745
• ICOVMLDFMWLRJO-UHFFFAOYSA-N
• (2-trifluoromethoxy-phenyl)
• 175278-07-6
• 2-(Trifluoromethoxy)-benzenemethanol
• MFCD00153285
• 2-(Trifluoromethoxy)benzyl alcohol, AldrichCPR
• (2-trifluoromethoxy-phenyl)-methanol
• PS-8336
• AC-26207
• SCHEMBL364462
• SY048966
• FT-0608941
• A22312
• DTXSID20380432
• KLLDYWLVYTXZQD-UHFFFAOYSA-N
• EN300-1602208
• AKOS000249057
• AMY6719
• T2593
• CS-W010711
• DB-005793
• 2-(Trifluoromethoxy)benzyl alcohol

• MDL： MFCD00153285
• Inchi： 1S/C8H7F3O2/c9-8(10,11)13-7-4-2-1-3-6(7)5-12/h1-4,12H,5H2
• InChI Key： ICOVMLDFMWLRJO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CO)(F)F

Computed Properties

• Exact Mass: 192.04000
• Monoisotopic Mass: 192.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: liquid
• Density: 1.337
• Boiling Point: 96 °C
• Flash Point: 96-98°C/12mm
• Refractive Index: 1.4480 to 1.4520
• PSA: 29.46000
• LogP: 2.07750
• Solubility: Not determined
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-(Trifluoromethoxy)benzyl alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315;H319
• Warning Statement： P264;P280;P302+P350;P305+P351+P338;P332+P313;P337+P313;P362
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(Trifluoromethoxy)benzyl alcohol

2-(Trifluoromethoxy)benzyl Alcohol: A Versatile Compound in Modern Chemistry and Pharmaceutical Research

2-(Trifluoromethoxy)benzyl alcohol (CAS No. 175278-07-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a trifluoromethoxy group attached to a benzyl alcohol moiety. The presence of the trifluoromethoxy group imparts distinct chemical and physical properties, making it a valuable building block in the synthesis of various functional materials and pharmaceuticals.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property is particularly useful in the design of drugs where precise control over molecular interactions is crucial. Recent studies have highlighted the potential of 2-(Trifluoromethoxy)benzyl alcohol in enhancing the pharmacological properties of drug candidates, such as improving solubility, bioavailability, and metabolic stability.

In the realm of pharmaceutical research, 2-(Trifluoromethoxy)benzyl alcohol has been explored as a key intermediate in the synthesis of novel therapeutic agents. For instance, it has been used in the development of inhibitors targeting specific enzymes involved in disease pathways. One notable application is in the synthesis of inhibitors for kinases, which play critical roles in signal transduction and cell proliferation. These inhibitors have shown promise in preclinical studies for treating various cancers and inflammatory diseases.

Beyond its applications in drug discovery, 2-(Trifluoromethoxy)benzyl alcohol has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of advanced functional materials, such as organic semiconductors and liquid crystals. These materials are essential components in modern electronic devices, including displays and sensors.

The synthesis of 2-(Trifluoromethoxy)benzyl alcohol typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, 2-(Trifluoromethoxy)benzyl alcohol should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to note that while this compound is not classified as a hazardous material, proper personal protective equipment (PPE) should be used when handling it to prevent skin contact and inhalation.

The future prospects for 2-(Trifluoromethoxy)benzyl alcohol are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have shown interesting catalytic properties that could be leveraged in various industrial processes.

In conclusion, 2-(Trifluoromethoxy)benzyl alcohol (CAS No. 175278-07-6) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for scientists working on drug discovery, materials science, and other advanced research areas. As research continues to advance, the potential uses for this compound are likely to expand further, contributing to significant advancements in these fields.